Cas no 2138218-94-5 (5-(4-Bromophenyl)-1,2,3,6-tetrahydropyridin-3-amine)

• Product Name: 5-(4-Bromophenyl)-1,2,3,6-tetrahydropyridin-3-amine
• CAS No: 2138218-94-5
• MF: C₁₁H₁₃BrN₂
• MW: 253.138321638107
• CID: 6592614
• PubChem ID: 165458379
• Update Time: 2025-05-20

5-(4-Bromophenyl)-1,2,3,6-tetrahydropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromophenyl)-1,2,3,6-tetrahydropyridin-3-amine
• EN300-743194
• 2138218-94-5
• 5-(4-Bromophenyl)-1,2,3,6-tetrahydropyridin-3-amine

• Inchi： 1S/C11H13BrN2/c12-10-3-1-8(2-4-10)9-5-11(13)7-14-6-9/h1-5,11,14H,6-7,13H2
• InChI Key： GOZWPOAEDSLIBU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC(CNC1)N

Computed Properties

• Exact Mass: 252.02621g/mol
• Monoisotopic Mass: 252.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38Ų

Additional information on 5-(4-Bromophenyl)-1,2,3,6-tetrahydropyridin-3-amine

Introduction to 5-(4-Bromophenyl)-1,2,3,6-tetrahydropyridin-3-amine (CAS No. 2138218-94-5)

5-(4-Bromophenyl)-1,2,3,6-tetrahydropyridin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2138218-94-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural features and potential biological activities, making it a subject of extensive investigation in drug discovery and development.

The molecular structure of 5-(4-Bromophenyl)-1,2,3,6-tetrahydropyridin-3-amine consists of a tetrahydropyridine core substituted with a 4-bromophenyl group at the 5-position and an amine group at the 3-position. This configuration imparts unique electronic and steric properties that influence its interactions with biological targets. The presence of the bromine atom on the aromatic ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry and a potential pharmacophore for designing novel therapeutic agents.

In recent years, there has been growing interest in tetrahydropyridine derivatives due to their diverse pharmacological profiles. These compounds have been explored for their potential applications in treating neurological disorders, cardiovascular diseases, and inflammatory conditions. The 5-(4-Bromophenyl)-1,2,3,6-tetrahydropyridin-3-amine structure has been investigated for its ability to modulate neurotransmitter systems, particularly serotonin and dopamine pathways, which are implicated in conditions such as depression, anxiety, and Parkinson's disease.

One of the most compelling aspects of 5-(4-Bromophenyl)-1,2,3,6-tetrahydropyridin-3-amine is its role as a scaffold for drug design. The tetrahydropyridine moiety is known to exhibit binding affinity to various enzymes and receptors, making it a versatile building block for medicinal chemists. Researchers have leveraged this compound to develop analogs with enhanced potency and selectivity. For instance, modifications at the 4-bromophenyl group have been shown to influence metabolic stability and pharmacokinetic properties.

Recent studies have highlighted the therapeutic potential of 5-(4-Bromophenyl)-1,2,3,6-tetrahydropyridin-3-amine in treating neurodegenerative diseases. Its ability to cross the blood-brain barrier and interact with central nervous system receptors has been particularly noted. Preclinical trials have demonstrated promising results in animal models of Parkinson's disease and Alzheimer's disease. The compound has been shown to attenuate neuroinflammation and protect against oxidative stress-induced neuronal damage.

The synthesis of 5-(4-Bromophenyl)-1,2,3,6-tetrahydropyridin-3-amine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as bromination and amination. Advances in catalytic methods have improved the efficiency of these processes, enabling scalable production for research purposes.

In addition to its pharmacological applications, 5-(4-Bromophenyl)-1,2,3,6-tetrahydropyridin-3-amine has found utility in chemical biology studies. Its structural similarity to natural products allows researchers to use it as a tool compound for understanding enzyme mechanisms and receptor binding dynamics. This has facilitated the development of new experimental models to investigate drug-drug interactions and metabolic pathways.

The future prospects of 5-(4-Bromophenyl)-1,2,3,6-tetrahydropyridin-3-amine are promising as ongoing research continues to uncover new biological functions and therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of preclinical findings into clinical trials. Regulatory agencies are also paying close attention to this class of compounds due to their potential as next-generation therapeutics.

In conclusion,5-(4-Bromophenyl)-1,2,3,6-tetrahydropyridin-3-amine (CAS No. 2138218-94-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable compound for drug discovery and development. As research progresses，this compound is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity.